Cas no 119409-99-3 (3-Isoxazolamine,5-(4-methyl-3-penten-1-yl)-)

3-Isoxazolamine,5-(4-methyl-3-penten-1-yl)- structure
119409-99-3 structure
Product Name:3-Isoxazolamine,5-(4-methyl-3-penten-1-yl)-
CAS No:119409-99-3
MF:C9H14N2O
MW:166.220262050629
CID:132179
PubChem ID:15052517
Update Time:2025-04-19

3-Isoxazolamine,5-(4-methyl-3-penten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolamine,5-(4-methyl-3-penten-1-yl)-
    • 3-Isoxazolamine,5-(4-methyl-3-pentenyl)-(9CI)
    • 119409-99-3
    • 5-(4-methylpent-3-enyl)-1,2-oxazol-3-amine
    • 5-(4-Methylpent-3-en-1-yl)isoxazol-3-amine
    • Inchi: 1S/C9H14N2O/c1-7(2)4-3-5-8-6-9(10)11-12-8/h4,6H,3,5H2,1-2H3,(H2,10,11)
    • InChI Key: NZOCKZVCBPSGCC-UHFFFAOYSA-N
    • SMILES: O1C(=CC(N)=N1)CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 166.11072
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.05
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